N4,3',5'-Tribenzoyl,2'-deoxy-2'beta-fluoro-2'C-alpha-methyl Cytidine
Catalog No.
S14404650
CAS No.
M.F
C31H26FN3O7
M. Wt
571.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
N4,3',5'-Tribenzoyl,2'-deoxy-2'beta-fluoro-2'C-alpha-methyl Cytidine
IUPAC Name
[(2R,4R,5R)-5-(4-benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
Molecular Formula
C31H26FN3O7
Molecular Weight
571.6 g/mol
InChI
InChI=1S/C31H26FN3O7/c1-31(32)25(42-28(38)22-15-9-4-10-16-22)23(19-40-27(37)21-13-7-3-8-14-21)41-29(31)35-18-17-24(34-30(35)39)33-26(36)20-11-5-2-6-12-20/h2-18,23,25,29H,19H2,1H3,(H,33,34,36,39)/t23-,25?,29-,31-/m1/s1
InChI Key
MXEQSUUFNWPUJH-YHBPSVDSSA-N
Canonical SMILES
CC1(C(C(OC1N2C=CC(=NC2=O)NC(=O)C3=CC=CC=C3)COC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)F
Isomeric SMILES
C[C@@]1([C@@H](O[C@@H](C1OC(=O)C2=CC=CC=C2)COC(=O)C3=CC=CC=C3)N4C=CC(=NC4=O)NC(=O)C5=CC=CC=C5)F
XLogP3
4.3
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
1
Exact Mass
571.17547834 g/mol
Monoisotopic Mass
571.17547834 g/mol
Heavy Atom Count
42
Dates
Modify: 2024-08-10
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:549-10-0
Molecular Formula:C18H16O9
Molecular Weight:376.3 g/mol
Availability:
Inquiry
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:25600-66-2
Molecular Formula:C10H7F15O
Molecular Weight:428.14 g/mol
Availability:
In Stock
